Journal Name:Materials Science
Journal ISSN:1068-820X
IF:0.508
Journal Website:http://link.springer.com/journal/11003
Year of Origin:0
Publisher:Springer International Publishing AG
Number of Articles Per Year:110
Publishing Cycle:Bimonthly
OA or Not:Not
Materials Science ( IF 0.508 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.jcsr.2023.108103
To investigate the influence of circumferential gap on the impact-resistance capacity of CFST columns, 12 CFST specimens were tested under constant axial load and lateral impact loading at mid-span. The test parameters included gap ratio, impact velocity, and slenderness ratio. The failure mode, impact force versus time curves, and deflection versus time curves of CFST specimens with circumferential gap were experimentally investigated and compared with those of the reference samples without any gap. Based on the test results, the failure mode, impact force history, deflection response, and energy dissipation of the specimens were experimentally investigated, and the influence of the above parameters on the impact-resistance of CFST specimens was analyzed. To further explore the force transfer mechanism of CFST with gap under lateral impact, a finite element analysis (FEA) model was established, and the influence of the gap on the contact stress, internal force transfer mechanism, and dynamic flexural capacity of CFST specimens was analyzed. Lastly, a simplified formula for predicting the dynamic flexural capacity of CFST considering the influence of circumferential gap was proposed, which could provide a reference for practical engineering applications.
Materials Science ( IF 0.508 ) Pub Date: 2023-06-30 , DOI:
10.1016/j.jcsr.2023.108096
This paper focuses on an innovative system for mitigating seismic actions on industrial steel racking, called Load-Level Isolation System (LLIS). It consists of placing isolators directly between the pallet masses and the load level, thus exploiting the pallet masses (much greater than the structural mass) as tuned mass dampers. Specifically, the paper aims to derive a general design procedure for the LLIS, based on the amount of mass isolated, the position of the LLIS within the rack, and the main dynamic characteristics of the structural system. To this end, an analytical optimization method is proposed, based on the minimization of the displacement variance of a reduced structural model, representative of the rack dynamics with the LLIS. This method is applied parametrically to derive the optimal damping and frequency values of the LLIS in various design situations, and a sensitivity analysis is subsequently conducted to propose cost-effective LLIS design solutions. Prediction models of the LLIS parameters are therefore provided, as well as a simple step-by-step procedure for designing the control system. Finally, a case study is presented, with the dual objectives of showing the application of the design procedure and the effectiveness of the LLIS in mitigating seismic effects in a standard pallet rack. The results of the Time-History analysis demonstrate the validity of the proposed design method and the possibility of achieving large reductions in the seismic response of the rack using this control system, and up to 60% for both maximum displacements and axial forces of the uprights.
Materials Science ( IF 0.508 ) Pub Date: 2023-06-21 , DOI:
10.1016/j.jcsr.2023.108051
This study proposes a new interior diaphragm joint between wall-type reinforced concrete column with high-strength spiral stirrups and steel beams, and the quasi-static test was conducted to investigate the seismic performance of the new joint under cyclic lateral force. Finite element model (FEM) simulation was carried out using the software ABAQUS, and the correctness of the FEM was verified by the results of the test. Additionally, the effect of parameters including the strength of concrete, thickness of the beam flange, interior diaphragm, joint flange, and joint web on the seismic performances of the joint was analyzed. Based on the parametric analysis and existing codes, a shear capacity formula was determined with the consideration of the shear capacity of the joint web and flange, and concrete. The comparison between the calculated and FEM results indicates that this formula could be regarded as an accurate calculation method for the shear-bearing capacity of different joint types in engineering design.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.jcsr.2023.108108
In this paper, field blast tests and numerical simulations were conducted to investigate the structural behavior of steel-concrete-steel (SCS) composite panels with shear studs and tie bars as connectors under near-field blast load. Four specimens, including two SCS panels, one steel-ultra-high-performance-concrete-steel (S-UHPC-S) and one normal reinforced concrete (NRC) panel, were fabricated with the same geometric dimensions and tested in the field with cylinder charges under the scaled distances of 0.4 m/kg1/3 and 0.6 m/kg1/3. Finite element models with the implementation of multi-material Arbitary-Lagrangian-Eulerian (MM-ALE) algorithm were built to demonstrate the spatial distribution of shock waves with adequate validation, and the calculated blast load was then simplified and used to compute the dynamic response and the failure mode of SCS and S-UHPC-S panels. After validation of the numerical models, the parametric studies were conducted to investigate the effects of thickness and yield strength of faceplates, ratio of shear connector spacing to the faceplate thickness, section depth of the panels and scaled distance on the structural behavior of SCS and S-UHPC-S panels against near-field blast load. The results indicate that the structural response of SCS and S-UHPC-S panels under the near-field blast load is dominated by global flexural response with the scaled distance (Z) ranging from 0.3 m/kg1/3 to 0.6 m/kg1/3, but shear cracks form near the supports and local damage occurs at Z = 0.3 m/kg1/3. Replacing normal concrete core with UHPC or enlarging the section depth is an effective way to mitigate shear cracking and potential shear failure. In addition, the blast resistance of SCS panel is much superior to that of NRC panel with the same geometric dimensions and is also much greater than that of NRC panel with the similar section strength under close-in scaled distance.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-12 , DOI:
10.1016/j.jcsr.2023.108114
Blind-bolts offer a feasible way for connecting a steel member with closed-hollow section to a member with open-section. However, the relatively higher cost of the available blind-bolts is an obstacle to practical application. For reducing the production cost, a modified Hollo-Bolt with standardized slotted sleeves (MBB) was proposed. To investigate the load-resisting behavior of the proposed MBB and conduct comparative studies with the normal blind-bolt (NBB), extensive experimental tests under pure tension and shear were performed on NBB and MBB of three different diameters and two common strength grades. The results indicate that MBBs and NBBs showed similar load-resisting behavior under tension as the fracture strength of the bolt shank solely controlled the ultimate tension-resisting capacity of the blind-bolt unit. Under simple shear, however, the load-resisting capacity of MBBs was slightly lower than that of NBBs due to the relatively shorter embedment length of its unslotted tube. Nonetheless, the load-resisting capacities of both MBBs and NBBs under simple shear were significantly higher than those of common high strength bolts, owing to contributions from the sleeve and unslotted tube. Moreover, finite element models incorporating ductile fracture criterion were established to replicate the load-resisting behavior of the blind-bolts under tested scenarios. It was revealed that the differences in the shear resistance of NBB and MBB were mainly attributable to the significant tensile stress of the bolt shank and the delayed damage of unslotted tube, which is essentially related to the embedment length of unslotted tube.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.jcsr.2023.108090
Over the past decade, the previous hysteretic recognition of the fire threat to bridges has provoked significant progress in understanding the fire performance of bridges. However, despite the growing maritime shipment of combustibles, scarce studies have contributed to evaluating the safety of steel cable-stayed bridges subjected to under-girder ship fires. Limited existing knowledge is still based upon the less precise temperature curve method and flame geometry modeling. This study developed an advanced numerical method to more accurately evaluate the response of steel cable-stayed bridges subjected to ship fires. First, the computational fluid dynamics (CFD) approach was used to reproduce realistic fire conditions. An efficient thermal boundary, adiabatic surface temperature, was then transferred to the thermal finite element model of affected girder segments for calculating the temperature propagation. Lastly, this paper used the multiscale structural finite element method to incorporate the local performance variation of exposed girders into the response of the entire bridge. The proposed method was validated by predicting a thermomechanical response of the steel beam exposed to realistic underneath fires, agreeing well with the data from two large-scale structural fire experiments by NIST. Based on the method, the response of a typical steel cable-stayed bridge subjected to ship fires was simulated. Results show that fires can introduce local damage to the girder segments above the fire and alter the internal force distribution of the entire bridge. The bending moment of the girder sections over the fire significantly increases, and the flexural characteristic of pylons is also altered. Both thermal convection and radiation contribute to the temperature increment, and the latter dominates at the locations above fires. Adopting temperature curves can overestimate or underestimate the fire impact, introducing uncertainties to the safety of steel cable-stayed bridges in ship fires and can cause unrealistic stress concentration on the border of heated and unheated domains of exposed floors. The developed advanced method is more competent in capturing the inhomogeneous temperature and stress distribution.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.jcsr.2023.108129
This paper presents the seismic behaviour of concrete-encased hexagonal concrete-filled steel tubular (CFST) column base under combined compression and biaxial bending. A total of 12 column base specimens are tested in terms of failure modes, load-displacement relationship, strain distribution, strength and stiffness degradation and energy dissipation capacity. The main parameters include the height of the outer reinforced concrete component, the loading angle of lateral load, the axial load ratio, the cross section of the CFST column and the base type. A finite element model is established, validated, and used to study the distribution of internal force. The effects of some key parameters on the internal force distribution of column base are studied, including the second-order torsion, the loading angle, the loading path of the lateral load and the sustained load. Three types of flexural failure modes are identified in both experimental and numerical investigations. The outer RC component as well as the axial load ratio have a significant influence on the failure mode of the column base. The concrete-encased column base tends to fail at the top section of the base plate with a higher axial load level. The outer reinforced concrete not only resists external load with the CFST column and plate-anchor component together, but also improves the strength and ductility of the CFST column.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.jcsr.2023.108116
In view of the weak robustness of the top-and seat-angle connection (TSAC) subjected to progressive collapse, this study proposes an enhanced top-and seat-angle connection (ETSAC). The ETSAC involves adding four bending angle steels on the inside of the flanges of the beam end, building upon the TSAC configuration. The working mechanism of the ETSAC is uncovered, and its design process is provided through theoretical analysis and examples of finite element analysis. The results indicate that the stress process of the ETSAC primarily undergoes three stages: elasticity, transition, and enhancement stage. In the enhancement stage, the bearing capacity of the ETSAC is compromised by the fracturing of the bending angle steel at the tension side. A validated finite element model was employed to comprehensively analyze the key parameters of the TSAC, and a computational expression for the TSAC's ultimate rotation was obtained through nonlinear fitting. Examples of finite element analysis demonstrate that the addition of bending angle steels in the ETSAC facilitates the complete activation of axial forces in the beams, consequently leading to a more significant catenary action. The addition of bending angle steels results in a significant enhancement stage in the performance of ETSAC, indicating the rationality of the design process for ETSACs.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.jcsr.2023.108109
This paper presents an experimental investigation on the structural performance of austenitic stainless steel columns with open sections fabricated by laser-welding, hot-rolling and extrusion. The aim of the experimental programme was to quantify and compare the effect that different fabrication techniques have on the structural behaviour of the columns. The investigated cross-sections were extruded and laser-welded I-sections with the American designation S5x10, and hot-rolled and laser-welded channel sections with the European designation UAP 120x60x6. All sections were fabricated from austenitic stainless steel grade 1.4307/1.4301 (dual certified). The experimental programme consisted of stub and long column tests, as well as measurements of all the parameters that were considered to have an impact on the structural behaviour of the sections, including: material properties, cross-sectional geometry, residual stresses and global geometric imperfections. The tests showed that although the residual stresses and geometric imperfections of the austenitic stainless steel laser-welded columns are similar to those of the extruded/hot-rolled columns, their structural performance was noticeably better than that of the extruded sections, and equivalent to that of the hot-rolled sections. The experimental data was also used to assess the adequacy of the European column curves for laser-welded and hot-rolled open sections susceptible to flexural buckling about the minor axis. It was found that while for laser-welded I-sections it may be possible to justify a higher buckling curve, more research is needed for channels.
Materials Science ( IF 0.508 ) Pub Date: 2023-06-21 , DOI:
10.1016/j.jcsr.2023.108060
This paper conducted a demolition test of a double-layer space truss (DLST) to investigate more efficient, safe and environmentally friendly demolition methods of truss systems. The high-speed 3D displacements of representative joints and the global dynamic strain response of the structure were well collected. The internal force redistribution and load-carrying mechanisms of DLST structures during demolition were explored. The results indicate that new equilibrium states were sought in the DLST through local and global internal force redistribution. When the main force transmission members were removed, the load-carrying mechanism of the DLST underwent sudden changed, which resulted in a snap-through in the structural load-carrying capacity. The test DLST exhibited three load-carrying mechanisms in time sequence during the proposed demolition: arch action, catenary action, and beam action. The theoretical vertical load-carrying capacity provided by each load-carrying mechanism was investigated separately. Finally, a progressive collapse demolition method was presented for the engineering DLST structures subjected to certain demolition external loads.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
47.50 | 15 | Science Citation Index Expanded | Not |
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